molecular formula C10H11BrO3 B8415915 4-Bromo-3-[1,3]dioxan-2-yl-phenol

4-Bromo-3-[1,3]dioxan-2-yl-phenol

Cat. No.: B8415915
M. Wt: 259.10 g/mol
InChI Key: LBOFOMHXOZPXOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Bromo-3-[1,3]dioxan-2-yl-phenol is a useful research compound. Its molecular formula is C10H11BrO3 and its molecular weight is 259.10 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11BrO3

Molecular Weight

259.10 g/mol

IUPAC Name

4-bromo-3-(1,3-dioxan-2-yl)phenol

InChI

InChI=1S/C10H11BrO3/c11-9-3-2-7(12)6-8(9)10-13-4-1-5-14-10/h2-3,6,10,12H,1,4-5H2

InChI Key

LBOFOMHXOZPXOD-UHFFFAOYSA-N

Canonical SMILES

C1COC(OC1)C2=C(C=CC(=C2)O)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the solution of 2-bromo-5-methoxy-benzaldehyde (10 g, 46.5 mmol) at −78° C. is added BBr3 (25 g, 93.75 mmol) and allowed to warm to room temperature. After 2 h, the reaction is quenched with water and extracted with ethyl acetate. The combined organic layers are washed with water, brine, dried over MgSO4, concentrated and purified by column chromatography to afford 3.6 g of 2-bromo-5-hydroxy-benzaldehyde. To the solution of 2-bromo-5-hydroxy-benzaldehyde (1.45 g, 7.2 mmol in benzene (30 ml) and THF (6 ml) is added 1,3-propanediol (2.74 g, 36 mmol) and TsOH (37 mg, 0.22 mmol). The mixture is refluxed for 24. After cooling down, the solvent is evaporated. The residue is loaded on silica and purified by column chromatography to afford the titled compound (2.3 g) as brown oil.
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6 mL
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2.74 g
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37 mg
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30 mL
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